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Compound of Interest

Compound Name: Rezafungin acetate

Cat. No.: B15563506 Get Quote

Technical Support Center: Rezafungin Acetate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Rezafungin acetate, focusing on overcoming solubility challenges in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Rezafungin acetate in DMSO?

Rezafungin acetate is highly soluble in pure, anhydrous DMSO. Different suppliers report

slightly different maximum solubilities, but it is generally in the range of 100 mg/mL to 200

mg/mL.[1][2][3] It is crucial to use fresh, high-quality DMSO, as its hygroscopic nature can lead

to the absorption of moisture, which will reduce the solubility of the compound.[2][3]

Q2: My Rezafungin acetate is not fully dissolving in DMSO. What should I do?

If you are experiencing difficulty dissolving Rezafungin acetate in DMSO, consider the

following troubleshooting steps:

Verify DMSO Quality: Ensure you are using fresh, anhydrous (water-free) DMSO. Moisture in

DMSO can significantly decrease the solubility of Rezafungin acetate.[2][3]

Sonication: Gentle sonication can help to break up particulates and facilitate dissolution.[1][2]
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Gentle Heating: If sonication is not sufficient, gentle warming of the solution may aid

dissolution. However, be cautious with temperature to avoid degradation of the compound.

Check for Saturation: You may be attempting to create a solution that is more concentrated

than the solubility limit. Refer to the solubility data provided by the supplier for the specific lot

of Rezafungin acetate you are using.

Q3: Can I prepare a stock solution of Rezafungin acetate in DMSO for long-term storage?

Yes, stock solutions in DMSO can be prepared and stored. For long-term stability, it is

recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for longer-term storage (up to 6 months).[2] Always ensure the vials are tightly sealed to

prevent moisture absorption.

Q4: I need to prepare a formulation for an in vivo experiment. How can I dilute my DMSO stock

solution?

Direct administration of a high concentration of DMSO can be toxic. Therefore, it is common

practice to prepare a stock solution in DMSO and then dilute it into a more biocompatible

vehicle for in vivo studies. Several co-solvent systems can be used for this purpose. The

general principle is to start with the DMSO stock and sequentially add the other components of

the formulation. Common formulations include combinations of DMSO with PEG300, Tween-

80, saline, SBE-β-CD (Sulfobutylether-β-cyclodextrin), or corn oil.[2][4][5]

Troubleshooting Guide for In Vivo Formulations
Issue: Precipitation occurs when I dilute my DMSO stock solution into an aqueous buffer or

saline.

This is a common issue as Rezafungin acetate is poorly soluble in aqueous solutions. To

overcome this, you need to use a co-solvent system that improves the solubility and stability of

the compound in the final formulation.

Solution:
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Prepare a high-concentration stock solution in 100% DMSO. For example, 50 mg/mL or 57.5

mg/mL.[2][4]

Use a validated co-solvent formulation. Below are protocols for preparing common

formulations. It is critical to add the solvents in the specified order and ensure the solution is

mixed thoroughly after each addition.

Quantitative Solubility Data
The following table summarizes the solubility of Rezafungin acetate in DMSO and various co-

solvent formulations as reported by different suppliers.

Solvent/Formu
lation

Reported
Solubility

Molar
Equivalent

Notes Source

DMSO 200 mg/mL 155.59 mM

Sonication

recommended.

Use fresh,

anhydrous

DMSO.

[1][2]

DMSO 100 mg/mL 77.79 mM

Use fresh,

anhydrous

DMSO.

[3]

10% DMSO +

40% PEG300 +

5% Tween-80 +

45% Saline

≥ 5 mg/mL ≥ 3.89 mM
Add solvents

sequentially.
[1][2][5]

10% DMSO +

90% (20% SBE-

β-CD in Saline)

≥ 5 mg/mL ≥ 3.89 mM
Add solvents

sequentially.
[2][4][5]

10% DMSO +

90% Corn Oil
≥ 5.75 mg/mL ≥ 4.47 mM

Add solvents

sequentially.
[4]

10% DMSO +

90% Corn Oil
≥ 5 mg/mL ≥ 3.89 mM

Add solvents

sequentially.
[2][5]
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Experimental Protocols
Protocol 1: Preparation of Rezafungin Acetate
Formulation with PEG300 and Tween-80
This protocol is suitable for creating a clear solution for in vivo administration.

Prepare a stock solution of Rezafungin acetate in DMSO. For example, prepare a 50

mg/mL solution.

To prepare 1 mL of the final formulation, start with 100 µL of the 50 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Finally, add 450 µL of saline to reach the final volume of 1 mL and mix thoroughly. The final

concentration of Rezafungin acetate will be 5 mg/mL.[2]

Protocol 2: Preparation of Rezafungin Acetate
Formulation with SBE-β-CD
This formulation uses a cyclodextrin to improve solubility.

Prepare a stock solution of Rezafungin acetate in DMSO. For example, prepare a 50

mg/mL solution.

Prepare a 20% SBE-β-CD solution in saline. Dissolve 2 g of SBE-β-CD in 10 mL of saline.

To prepare 1 mL of the final formulation, take 100 µL of the 50 mg/mL DMSO stock solution.

Add 900 µL of the 20% SBE-β-CD in saline solution and mix thoroughly until a clear solution

is obtained. The final concentration of Rezafungin acetate will be 5 mg/mL.[2][4]

Protocol 3: Preparation of Rezafungin Acetate
Formulation with Corn Oil
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This protocol is for preparing an oil-based formulation.

Prepare a stock solution of Rezafungin acetate in DMSO. For example, prepare a 57.5

mg/mL solution.[4]

To prepare 1 mL of the final formulation, take 100 µL of the 57.5 mg/mL DMSO stock

solution.

Add 900 µL of corn oil and mix thoroughly until the solution is clear. The final concentration of

Rezafungin acetate will be 5.75 mg/mL.[4]
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Stock Solution Preparation
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Caption: Workflow for preparing Rezafungin acetate stock and in vivo formulations.
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Troubleshooting Solubility Issues
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Caption: Decision tree for troubleshooting Rezafungin acetate dissolution in DMSO.
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Caption: Mechanism of action of Rezafungin acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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